Cas no 890098-93-8 ([2-[2-(trifluoromethyl)benzoyl]phenyl] acetate)

[2-[2-(trifluoromethyl)benzoyl]phenyl] acetate structure
890098-93-8 structure
Product Name:[2-[2-(trifluoromethyl)benzoyl]phenyl] acetate
CAS No:890098-93-8
MF:C16H11F3O3
MW:308.251955270767
MDL:MFCD07698803
CID:1936993
PubChem ID:24722863
Update Time:2025-04-21

[2-[2-(trifluoromethyl)benzoyl]phenyl] acetate Chemical and Physical Properties

Names and Identifiers

    • 2-ACETOXY-2'-TRIFLUOROBENZOPHENONE
    • [2-[2-(trifluoromethyl)benzoyl]phenyl] acetate
    • LogP
    • 2-[2-(Trifluoromethyl)benzoyl]phenyl acetate
    • 890098-93-8
    • 2-(2-(Trifluoromethyl)benzoyl)phenylacetate
    • MFCD07698803
    • 2-(2-(Trifluoromethyl)benzoyl)phenyl acetate
    • DTXSID80641556
    • AKOS016018210
    • MDL: MFCD07698803
    • Inchi: 1S/C16H11F3O3/c1-10(20)22-14-9-5-3-7-12(14)15(21)11-6-2-4-8-13(11)16(17,18)19/h2-9H,1H3
    • InChI Key: XVJSAINOAGETFQ-UHFFFAOYSA-N
    • SMILES: FC(C1C=CC=CC=1C(C1C=CC=CC=1OC(C)=O)=O)(F)F

Computed Properties

  • Exact Mass: 308.06602869Da
  • Monoisotopic Mass: 308.06602869Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 5
  • Complexity: 419
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 43.4Ų

[2-[2-(trifluoromethyl)benzoyl]phenyl] acetate Pricemore >>

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